2,5-Diethyl-1H-imidazole-1-carbonitrile

• IUPAC Name: 2,5-diethylimidazole-1-carbonitrile
• InChI: InChI=1S/C8H11N3/c1-3-7-5-10-8(4-2)11(7)6-9/h5H,3-4H2,1-2H3
• InChI Key: GDNOWTYFLAVDLJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(N1C#N)CC
• Molecular Formula: C8H11N3
• DSSTOX Substance ID: DTXSID20517029
• Molecular Weight: 149.19 g/mol
• CAS RN: 83505-77-5

Description

“2,5-Diethyl-1H-imidazole-1-carbonitrile” is a derivative of imidazole. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc. Among the different heterocyclic compounds, imidazole is better known due to its broad range of chemical and biological properties. Imidazole has become an important synthon in the development of new drugs.

Molecular Structure Analysis

The molecular structure of imidazole consists of a 5-membered heterocyclic ring (C3N2H4) with two nitrogen atoms that are readily adsorbed onto metal surfaces. Also, a pendant side chain or alkyl amine substituent acts as an anchor.

Chemical Reactions Analysis

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Future Directions

Despite recent advances, the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance. This is due to the preponderance of applications to which this important heterocycle is being deployed, such as the traditional applications in pharmaceuticals and agrochemicals to emerging research into dyes for solar cells and other optical applications, functional materials, and catalysis.